Cas no 897616-43-2 (N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide)

• Product Name: N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide
• CAS No: 897616-43-2
• MF: C₁₆H₁₂N₄O₄
• MW: 324.29088306427
• CID: 6408514
• PubChem ID: 7217012
• Update Time: 2025-09-28

N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide
• N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-2-nitrobenzamide
• N-{2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}-2-nitrobenzamide
• F2073-0015
• N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-2-nitrobenzamide
• AKOS024626232
• 897616-43-2

• Inchi： 1S/C16H12N4O4/c1-10-14(16(22)19-9-5-4-8-13(19)17-10)18-15(21)11-6-2-3-7-12(11)20(23)24/h2-9H,1H3,(H,18,21)
• InChI Key： ZUVOERFSMULZDC-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)N2C=CC=CC2=NC=1C)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 324.08585488g/mol
• Monoisotopic Mass: 324.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide

Comprehensive Overview of N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide (CAS No. 897616-43-2)

The compound N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide (CAS No. 897616-43-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrido[1,2-a]pyrimidin-4-one core and a 2-nitrobenzamide substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide has surged due to their versatility in medicinal chemistry. This compound's nitro group and pyrimidine ring contribute to its reactivity, enabling it to participate in diverse chemical reactions. Its CAS No. 897616-43-2 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies. The compound's potential applications in cancer therapy and neurodegenerative disease research are currently under investigation, aligning with trending topics in biomedical science.

From a synthetic perspective, N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide is synthesized through multi-step organic reactions, often involving amide coupling and cyclization techniques. Its molecular weight and solubility profile are key considerations for formulation scientists, especially when developing drug delivery systems. The compound's nitrobenzamide moiety also opens avenues for derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

Environmental and safety profiles of CAS No. 897616-43-2 are equally important to researchers. While not classified as hazardous, proper handling protocols are recommended due to its nitro functional group, which may require precautions during storage and disposal. The compound's stability under various pH conditions and photodegradation behavior are frequently studied to ensure reproducibility in experimental settings.

In the context of AI-driven drug discovery, N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide has been featured in computational screening libraries. Its 3D molecular conformation and electronic properties are analyzed using quantum mechanical calculations and molecular docking simulations. These approaches help predict its binding affinity to biological targets, reducing the need for extensive lab trials—a hot topic in green chemistry and sustainable research.

For analytical chemists, characterizing CAS No. 897616-43-2 involves advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods confirm its purity and structural integrity, which are crucial for preclinical studies. The compound's UV-Vis absorption spectrum is also documented to support assay development in biochemical screens.

Market-wise, suppliers of N-{2-methyl-4-oxo-4H-pyrido1,2-apyrimidin-3-yl}-2-nitrobenzamide often highlight its research-grade purity (≥95% by HPLC) and provide custom synthesis services. Pricing trends reflect its niche status, with bulk purchases attracting discounts for academic and industrial labs. The compound's patent landscape is another area of interest, as its derivatives may hold intellectual property value in pharmaceutical innovation.

Future directions for CAS No. 897616-43-2 include exploring its synergistic effects with other therapeutic agents and optimizing its bioavailability through prodrug strategies. As the scientific community prioritizes targeted therapies and precision medicine, this compound's role in small-molecule drug development is likely to expand, solidifying its position in modern chemical research.